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Compound of Interest

Compound Name: 306-O12B-3

Cat. No.: B15577730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for the ionizable

cationic lipidoid 306-O12B-3 (CAS Number: 2982842-90-8). Adherence to these guidelines is

essential to ensure personal safety and maintain the integrity of your research. 306-O12B-3 is

primarily utilized in the formulation of lipid nanoparticles (LNPs) for the delivery of therapeutics

such as antisense oligonucleotides (ASOs).[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 306-O12B-3 to

minimize exposure and ensure a safe laboratory environment. The Safety Data Sheet (SDS)

explicitly states the requirement to "Wear protective gloves/protective clothing/eye

protection/face protection" (Precautionary Statement P280).[3]
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where 306-O12B-3

is handled.

Face Shield

Recommended when there is

a risk of splashing, such as

during bulk handling or

formulation.

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Inspect gloves

for integrity before use and

change them frequently.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn, fully buttoned,

to protect skin and personal

clothing.

Chemical-Resistant Apron

Recommended when handling

larger quantities or during

procedures with a high risk of

splashing.

Respiratory Protection Fume Hood

All handling of 306-O12B-3,

especially when in its methyl

acetate solution, should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.

Operational Plan: Handling and Formulation
306-O12B-3 is provided as a 10 mg/ml solution in methyl acetate and should be stored at

-20°C.[1] The following step-by-step procedure outlines the safe handling of this compound

during the preparation of lipid nanoparticles.
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Preparation and Handling Workflow

Workflow for Safe Handling of 306-O12B-3

Preparation

Handling and Formulation

Cleanup and Disposal

1. Don Required PPE

2. Prepare and Verify 
Fume Hood Operation

3. Thaw 306-O12B-3 
to Room Temperature

4. Aspirate Required Volume 
of 306-O12B-3 Solution

5. Dispense into 
Lipid Formulation Mixture

6. Vortex and Process 
as per LNP Protocol

7. Dispose of Contaminated 
Waste in Designated Bins

8. Clean and Decontaminate 
Work Surface

9. Doff PPE in Correct Order

10. Wash Hands Thoroughly

Click to download full resolution via product page
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Workflow for the safe handling of 306-O12B-3.

Experimental Protocol: General Lipid Nanoparticle (LNP) Formulation

While specific experimental conditions will vary, a general protocol for formulating LNPs using

306-O12B-3 involves the following steps, which should be adapted to your specific research

needs.

Preparation of Lipid Stock Solutions: Prepare stock solutions of 306-O12B-3, cholesterol,

and any helper lipids (e.g., DSPC, PEG-lipid) in a suitable solvent, typically ethanol.

Preparation of Aqueous Phase: Prepare the aqueous buffer system containing the nucleic

acid cargo (e.g., ASO, siRNA, mRNA).

Mixing and LNP Formation: Rapidly mix the lipid-ethanol solution with the aqueous nucleic

acid solution using a microfluidic mixing device or by manual injection under controlled

conditions. The acidic pH of the aqueous buffer facilitates the encapsulation of the negatively

charged nucleic acid by the ionizable 306-O12B-3.

Dialysis and Concentration: Dialyze the resulting LNP solution against a neutral pH buffer

(e.g., PBS) to remove the ethanol and raise the pH, resulting in more neutral and stable

nanoparticles. Concentrate the LNP formulation as needed using appropriate ultrafiltration

methods.

Characterization: Characterize the LNPs for size, polydispersity, zeta potential, and

encapsulation efficiency.

Disposal Plan
Proper disposal of 306-O12B-3 and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.
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Waste Type Disposal Procedure

Unused 306-O12B-3 Solution

Dispose of as hazardous chemical waste in a

designated, properly labeled, and sealed

container. Follow your institution's specific

guidelines for solvent and chemical waste

disposal.

Contaminated Consumables

All consumables that have come into contact

with 306-O12B-3 (e.g., pipette tips, microfuge

tubes, gloves) should be disposed of in a

designated hazardous waste container.

Liquid Waste from Experiments

Aqueous and organic waste streams from the

LNP formulation process should be collected

separately in labeled hazardous waste

containers. Do not pour down the drain.

Toxicological and Safety Data
Preclinical studies in mice have provided some initial safety data for LNP formulations

containing 306-O12B-3.

Endpoint Result Species Reference

Liver and Kidney

Toxicity

No observed liver or

kidney toxicity at

doses up to 5 mg/kg

of an ASO/LNP

formulation.

Mouse [4]

Hepatotoxicity and

Nephrotoxicity

Did not cause

hepatotoxicity or

nephrotoxicity in

preclinical mouse

studies.

Mouse [5]
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It is important to note that this compound is for research use only and is not for human or

veterinary use.[6] The full toxicological properties have not been thoroughly investigated.

Therefore, it should be handled with the utmost care, assuming it is potentially hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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